Cas no 2137760-99-5 (Piperazine, 2-(4-chloro-2-methyl-3-pyridinyl)-)

• Product Name: Piperazine, 2-(4-chloro-2-methyl-3-pyridinyl)-
• CAS No: 2137760-99-5
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 5279190
• Update Time: 2025-05-25

Piperazine, 2-(4-chloro-2-methyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-(4-chloro-2-methyl-3-pyridinyl)-

• Inchi： 1S/C10H14ClN3/c1-7-10(8(11)2-3-13-7)9-6-12-4-5-14-9/h2-3,9,12,14H,4-6H2,1H3
• InChI Key： NQQVVNCJEYBYHX-UHFFFAOYSA-N
• SMILES： N1CCNCC1C1=C(Cl)C=CN=C1C

Additional information on Piperazine, 2-(4-chloro-2-methyl-3-pyridinyl)-

Piperazine, 2-(4-chloro-2-methyl-3-pyridinyl): A Comprehensive Overview

Piperazine, a six-membered ring compound with two nitrogen atoms, has long been recognized for its versatility in organic synthesis. The compound 2-(4-chloro-2-methyl-3-pyridinyl) piperazine, identified by the CAS number 2137760-99-5, is a notable derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This article delves into the structural characteristics, synthesis methods, and contemporary research findings related to this compound.

The molecular structure of 2-(4-chloro-2-methyl-3-pyridinyl) piperazine comprises a piperazine ring fused with a pyridine ring. The pyridine moiety is substituted with a chlorine atom at the 4-position and a methyl group at the 2-position, while the piperazine ring provides a rigid framework for potential interactions. This combination of functional groups renders the compound highly reactive and suitable for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.

The synthesis of 2-(4-chloro-2-methyl-3-pyridinyl) piperazine typically involves multi-step reactions, often starting from readily available starting materials such as chloropyridines and piperazine derivatives. Researchers have explored various methodologies to optimize the reaction conditions, including the use of catalytic systems and microwave-assisted synthesis. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of applications, 2-(4-chloro-2-methyl-3-pyridinyl) piperazine has found utility in diverse areas. In the pharmaceutical sector, it serves as a key intermediate in the development of drugs targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. For instance, recent studies have demonstrated its potential as a scaffold for designing inhibitors of kinases and other enzymes involved in disease pathways. Additionally, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and materials science.

The toxicological profile of 2-(4-chloro-2-methyl-3-pyridinyl) piperazine has also been a subject of interest. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, which is promising for its potential use in drug development. However, further research is required to fully understand its long-term effects and bioaccumulation potential.

In conclusion, 2-(4-chloro-2-methyl-3-pyridinyl) piperazine, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its role as an intermediate in drug discovery and its applications in materials science underscore its importance in contemporary chemistry. As research progresses, this compound is expected to unlock new possibilities across various industries.